Cas no 785777-89-1 (4-Bromo-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-Bromo-6-(trifluoromethyl)pyrimidine
• CAS No: 785777-89-1
• MF: C₅H₂BrF₃N₂
• MW: 226.981990337372
• MDL: MFCD10574962
• CID: 547852
• PubChem ID: 11264639
• Update Time: 2025-04-19

4-Bromo-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(trifluoromethyl)pyrimidine
• Pyrimidine,4-bromo-6-(trifluoromethyl)-
• Pyrimidine, 4-bromo-6-(trifluoromethyl)-
• AGUIEFSLABIYOT-UHFFFAOYSA-N
• STL555554
• BBL101757
• 4-(Trifluoromethyl)-6-bromopyrimidine
• AB56419
• AB0026727
• ST2411218
• W8456
• DTXSID60460525
• EN300-1268435
• CS-W019216
• AC-25661
• MFCD10574962
• DS-10563
• FT-0646554
• SCHEMBL2630831
• SY105082
• AKOS007930844
• 785777-89-1
• C5H2BrF3N2
• Z1269143844
• AMY23054
• A852462
• DB-075489

• MDL： MFCD10574962
• Inchi： 1S/C5H2BrF3N2/c6-4-1-3(5(7,8)9)10-2-11-4/h1-2H
• InChI Key： AGUIEFSLABIYOT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=NC=N1

Computed Properties

• Exact Mass: 225.93500
• Monoisotopic Mass: 225.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.807
• Melting Point: No data available
• Boiling Point: 189.4°C at 760 mmHg
• Flash Point: 68.3°C
• Refractive Index: 1.471
• PSA: 25.78000
• LogP: 2.25790
• Vapor Pressure: 0.8±0.3 mmHg at 25°C

4-Bromo-6-(trifluoromethyl)pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)